N-cyclopropyl-5-(3,5-difluoro-2-methoxyphenyl)thiophene-2-carboxamide

• IUPAC Name: N-cyclopropyl-5-(3,5-difluoro-2-methoxyphenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C15H13F2NO2S/c1-20-14-10(6-8(16)7-11(14)17)12-4-5-13(21-12)15(19)18-9-2-3-9/h4-7,9H,2-3H2,1H3,(H,18,19)
• InChI Key: NAUUCCXUMVRRLY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1F)F)C2=CC=C(S2)C(=O)NC3CC3
• Molecular Formula: C15H13F2NO2S
• Molecular Weight: 309.3 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-step reactions, including condensation and cyclization processes. For instance, compounds with similar structures have been synthesized through the condensation of specific carboxylic acids with amines or via cyclopropanation reactions starting from styrene derivatives and employing chlorination and nucleophilic substitution reactions for ring closure (Lu et al., 2021).

Molecular Structure Analysis

Crystal structure determinations of similar molecules reveal significant insights into the molecular geometry, including bond lengths, angles, and dihedral angles, which are critical for understanding the compound's reactivity and interactions. For example, the crystal structure of a molecule with antiproliferative activity was elucidated, showcasing the molecular arrangement and intermolecular interactions (Lu et al., 2021).

Chemical Reactions and Properties

Cyclopropane derivatives, including those similar to the target molecule, often undergo reactions that exploit the ring strain in cyclopropane, such as ring-opening reactions or nucleophilic substitutions. These reactions are pivotal for further modifications and functionalization of the core structure (Zhou et al., 2021).

Physical Properties Analysis

Physical properties, including melting points, boiling points, and solubility, are influenced by the molecular structure. While specific data on N-cyclopropyl-5-(3,5-difluoro-2-methoxyphenyl)thiophene-2-carboxamide is not available, related compounds' analysis suggests that such molecules typically have moderate melting points and specific solubility characteristics depending on the functional groups present (Raghavendra et al., 2016).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, are determined by the functional groups present in the molecule. For example, the presence of a thiophene ring and a carboxamide group can significantly impact the compound's electronic properties and its reactivity towards nucleophiles and electrophiles. Studies on similar compounds provide insights into the reactivity patterns and potential chemical transformations (Yang & Fang, 2007).

Mechanism of Action

Without specific information on the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. If it’s intended for use as a drug, the mechanism would depend on the specific biological target.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and potential for bioaccumulation. Without specific studies or data, it’s difficult to provide detailed information.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. If it shows promising biological activity, it could be developed into a new drug or therapeutic agent.